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Compound of Interest

Compound Name: 17105

Cat. No.: B604940

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental compliance. This guide provides essential, immediate safety and logistical
information, including a step-by-step operational and disposal plan for the research chemical
1Z105.

While 1Z105 is shipped as a non-hazardous chemical, the absence of a publicly available,
comprehensive Safety Data Sheet (SDS) necessitates treating it with a high degree of caution.
[1] The following procedures are based on established best practices for the disposal of
laboratory research chemicals.

Immediate Safety and Logistical Information

Before beginning any work with 12105, it is crucial to have a clear understanding of the
immediate safety precautions and the logistical plan for waste management.

Personal Protective Equipment (PPE): Standard laboratory PPE is required when handling
1Z105. This includes:

o Safety glasses or goggles
e Alab coat
e Chemically resistant gloves (e.g., nitrile)

Spill Management: In the event of a spill, the following steps should be taken:
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o Small Spills: For minor spills of the solid powder, carefully sweep the material into a
designated waste container. Avoid creating dust. The affected area should then be
decontaminated with an appropriate solvent and the cleaning materials disposed of as
chemical waste.

o Large Spills: In the case of a significant spill, evacuate the immediate area and follow your
institution's established emergency protocols for chemical spills.

Waste Storage: All materials contaminated with 12105 are to be considered chemical waste.
This includes:

Empty product vials

Contaminated PPE (gloves, etc.)

Spill cleanup materials

Unused or unwanted 12105

This waste must be collected in a clearly labeled, sealed container appropriate for chemical
waste. The container should be stored in a designated, secure area within the laboratory, away
from incompatible materials, pending disposal.

**Operational and Disposal Plan
The disposal of 12105 should follow a systematic and compliant process.

Step 1: Waste Segregation Do not mix 12105 waste with other waste streams, such as regular
trash or biohazardous waste. If 12105 has been dissolved in a solvent, the resulting solution
should be disposed of as liquid chemical waste, following your institution's guidelines for
solvent waste.

Step 2: Waste Container Labeling Properly label the chemical waste container with the
following information:

e The words "Chemical Waste"

e The full chemical name: "1Z105"
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e The approximate quantity of waste

e The date the waste was first added to the container

e The name and contact information for the responsible researcher or laboratory

Step 3: Scheduling Waste Pickup Contact your institution's Environmental Health and Safety

(EHS) department or the designated chemical waste management service to schedule a

pickup. Do not allow chemical waste to accumulate in the laboratory for extended periods.

Step 4: Record Keeping Maintain accurate records of the disposal of 1Z2105. This

documentation is essential for laboratory inventory management and regulatory compliance.

Data Presentation

The following table summarizes the key characteristics of 12105 relevant to its handling and

disposal.

Property Description Source

Chemical Name 17105 [1112]

Synonyms 17-105, 1Z 105 [1]

Physical Form Solid powder [1][2]
TLR4/MD2 ligand for research

Known Use [11[2][3][4]
purposes
Shipped under ambient

Shipping Classification temperature as a non- [1]

hazardous chemical

Storage Conditions

Short term (days to weeks):
Dry, dark, and at O - 4°C. Long

term (months to years): -20°C.

[1]

Disposal Recommendation

Treat as chemical waste;

follow institutional guidelines.

General laboratory practice

© 2025 BenchChem. All rights reserved. 3/6

Tech Support


https://www.benchchem.com/product/b604940?utm_src=pdf-body
https://www.benchchem.com/product/b604940?utm_src=pdf-body
https://www.medkoo.com/products/29292
https://www.probechem.com/products_1Z105.html
https://www.medkoo.com/products/29292
https://www.medkoo.com/products/29292
https://www.probechem.com/products_1Z105.html
https://www.medkoo.com/products/29292
https://www.probechem.com/products_1Z105.html
https://pubmed.ncbi.nlm.nih.gov/25568203/
https://www.medchemexpress.com/1z105.html
https://www.medkoo.com/products/29292
https://www.medkoo.com/products/29292
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b604940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Experimental Protocols

As this document focuses on disposal procedures, detailed experimental protocols for the use
of 12105 are not included. Researchers should refer to relevant publications and internal
laboratory protocols for methodologies related to its application.[3][5]

Mandatory Visualization

The logical workflow for the proper disposal of 12105 is illustrated in the diagram below.

Handling 12105
(in accordance with lab safety protocols)

'

Generation of 12105 Waste
(unused product, contaminated items)

Segregate 12105 Waste
(do not mix with other waste streams)

Place in a Labeled
Chemical Waste Container

Store Container in a
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Schedule Waste Pickup
with EHS
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Caption: Workflow for the proper disposal of 12105 chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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